Cas no 2102412-57-5 (5-Fluoroquinoline-3-carbonitrile)

• Product Name: 5-Fluoroquinoline-3-carbonitrile
• CAS No: 2102412-57-5
• MF: C₁₀H₅FN₂
• MW: 172.15850520134
• CID: 5085342
• PubChem ID: 90956447
• Update Time: 2025-08-01

5-Fluoroquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-fluoroquinoline-3-carbonitrile
• AKOS037644029
• 3-quinolinecarbonitrile, 5-fluoro-
• 2102412-57-5
• DTXSID001297800
• AS-43993
• 5-Fluoroquinoline-3-carbonitrile

• Inchi： 1S/C10H5FN2/c11-9-2-1-3-10-8(9)4-7(5-12)6-13-10/h1-4,6H
• InChI Key： DTQWDTSZXDLYRX-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2C1=CC(C#N)=CN=2

Computed Properties

• Exact Mass: 172.04367633g/mol
• Monoisotopic Mass: 172.04367633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 36.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 5-Fluoroquinoline-3-carbonitrile

Recent Advances in the Study of 5-Fluoroquinoline-3-carbonitrile (CAS: 2102412-57-5)

5-Fluoroquinoline-3-carbonitrile (CAS: 2102412-57-5) is a fluorinated quinoline derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the quinoline family, which is known for its diverse pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The introduction of a fluorine atom and a cyano group at specific positions on the quinoline scaffold enhances its reactivity and biological activity, making it a promising candidate for further investigation.

Recent studies have focused on the synthesis and optimization of 5-Fluoroquinoline-3-carbonitrile derivatives to improve their pharmacokinetic and pharmacodynamic properties. Researchers have employed various synthetic strategies, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to achieve high yields and purity. These advancements have facilitated the exploration of its mechanism of action and potential therapeutic applications.

One of the key findings from recent research is the compound's inhibitory activity against specific enzymes involved in disease pathways. For instance, 5-Fluoroquinoline-3-carbonitrile has shown potent inhibition of protein kinases, which are critical targets in cancer therapy. In vitro studies have demonstrated its ability to suppress the proliferation of cancer cells by disrupting signal transduction pathways. Additionally, its antimicrobial activity against drug-resistant bacterial strains has been evaluated, highlighting its potential as a novel antibiotic agent.

Another area of interest is the compound's role in modulating immune responses. Preliminary data suggest that 5-Fluoroquinoline-3-carbonitrile can influence cytokine production and immune cell activation, making it a potential candidate for treating inflammatory and autoimmune diseases. However, further in vivo studies are required to validate these findings and assess its safety profile.

Despite the promising results, challenges remain in the development of 5-Fluoroquinoline-3-carbonitrile-based therapeutics. Issues such as solubility, bioavailability, and off-target effects need to be addressed through structural modifications and formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, 5-Fluoroquinoline-3-carbonitrile (CAS: 2102412-57-5) represents a versatile scaffold with significant therapeutic potential. Ongoing research aims to elucidate its molecular mechanisms, optimize its properties, and explore its applications in various disease contexts. The compound's unique structural features and biological activities make it a valuable subject of study in the field of chemical biology and medicinal chemistry.